Cas no 53715-88-1 (2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester)

• Product Name: 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester
• CAS No: 53715-88-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD16045053
• CID: 356556
• PubChem ID: 13157013
• Update Time: 2025-09-19

2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester
• ethyl 5-methyl-1-benzofuran-2-carboxylate
• 53715-88-1
• DTXSID60523023
• MFCD16045053
• Ethyl 5-Methyl-benzofuran-2-carboxylate
• AKOS010484618
• 5-Methyl-benzofuran-2-carboxylic acid ethyl ester
• SCHEMBL1066982
• ethyl 5-methylbenzofuran-2-carboxylate
• OERUTNQXHJZCDZ-UHFFFAOYSA-N
• G72272
• DB-198285

• MDL： MFCD16045053
• Inchi： 1S/C12H12O3/c1-3-14-12(13)11-7-9-6-8(2)4-5-10(9)15-11/h4-7H,3H2,1-2H3
• InChI Key： OERUTNQXHJZCDZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44

Additional information on 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester

2-Benzofurancarboxylic Acid, 5-Methyl-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 53715-88-1, commonly referred to as 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a benzofuran ring with the functional groups of a carboxylic acid and an ethyl ester. The benzofuran core provides a rigid and planar framework, while the carboxylic acid and ethyl ester groups introduce versatility in terms of chemical reactivity and potential applications.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material synthesis. The 5-methyl substitution on the benzofuran ring adds an additional layer of complexity to the molecule, influencing its electronic properties and reactivity. This substitution pattern is particularly interesting as it can modulate the molecule's interaction with biological systems or its ability to participate in various chemical transformations.

The synthesis of 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester typically involves multi-step organic reactions, often starting from readily available benzofuran derivatives. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also opened up new avenues for functionalizing the molecule further.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its unique structure makes it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Additionally, the compound has been investigated for its role in material science. The combination of aromaticity and functional groups makes it a suitable candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties could contribute to enhanced device performance.

The latest research on 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester has also delved into its environmental impact and biodegradability. Understanding its behavior in different environments is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its environmental footprint.

In conclusion, 2-Benzofurancarboxylic acid, 5-methyl-, ethyl ester (CAS No. 53715-88-1) is a versatile compound with a rich structural framework that offers numerous opportunities for research and application. Its unique properties make it a valuable addition to both academic studies and industrial innovations. As research continues to uncover new aspects of this molecule, it is poised to play an increasingly important role in diverse fields ranging from medicine to materials science.